Cas no 84000-78-2 (1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate)

1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate structure
84000-78-2 structure
Product Name:1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate
CAS No:84000-78-2
MF:C24H23N7S2
MW:473.616320848465
CID:725895
PubChem ID:25090859
Update Time:2025-04-19

1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate
    • 1-[2-[ethyl[4-[(3-phenyl-1,2,4-thiadiazol-5-yl)azo]phenyl]amino]ethyl]pyridinium thiocyanate
    • N-ethyl-4-[(3-phenyl-1,2,4-thiadiazol-5-yl)diazenyl]-N-(2-pyridin-1-ium-1-ylethyl)aniline,thiocyanate
    • EINECS 281-635-2
    • NS00090803
    • 84000-78-2
    • Inchi: 1S/C23H23N6S.CHNS/c1-2-29(18-17-28-15-7-4-8-16-28)21-13-11-20(12-14-21)25-26-23-24-22(27-30-23)19-9-5-3-6-10-19;2-1-3/h3-16H,2,17-18H2,1H3;3H/q+1;/p-1/b26-25+;
    • InChI Key: KUECKJHMALUIRD-BTKVJIOYSA-M
    • SMILES: S1C(=NC(C2C=CC=CC=2)=N1)/N=N/C1C=CC(=CC=1)N(CC)CC[N+]1C=CC=CC=1.[S-]C#N

Computed Properties

  • Exact Mass: 473.14600
  • Monoisotopic Mass: 473.14563611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 543
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 109.65000
  • LogP: 5.44888
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